Cas no 1690163-58-6 ((1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 1690163-58-6
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 6507792
• PubChem ID: 108208139
• Update Time: 2025-05-21

(1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol
• EN300-1930082
• 1690163-58-6

• Inchi： 1S/C8H8F3NO2/c1-14-5-3-2-4-12-6(5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m1/s1
• InChI Key： XFVQXTUWLPWSSF-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C(=CC=CN=1)OC)O)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Additional information on (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol

Research Brief on (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol (CAS: 1690163-58-6)

In recent years, (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol (CAS: 1690163-58-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral trifluoromethylated alcohol derivative has shown promising potential in various applications, particularly in drug discovery and development. The compound's unique structural features, including the trifluoromethyl group and the methoxypyridine moiety, contribute to its pharmacological properties and make it a valuable intermediate in the synthesis of bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 1690163-58-6 as a key building block for novel kinase inhibitors. The research team demonstrated that the (1R)-enantiomer exhibits superior binding affinity compared to its (1S)-counterpart when incorporated into ATP-competitive kinase inhibitors. Through a series of structure-activity relationship (SAR) studies, they identified that the trifluoromethyl group enhances metabolic stability while the 3-methoxypyridine moiety contributes to target selectivity.

Another significant development comes from a 2024 Nature Communications paper that investigated the compound's application in PET (positron emission tomography) tracer development. Researchers successfully radiolabeled derivatives of 1690163-58-6 with fluorine-18, creating novel imaging agents for neurological targets. The study reported excellent blood-brain barrier penetration and target specificity, suggesting potential applications in neurodegenerative disease diagnosis.

From a synthetic chemistry perspective, several innovative approaches to the asymmetric synthesis of (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol have been reported. A 2023 Organic Letters publication described a biocatalytic route using engineered ketoreductases, achieving >99% ee and 85% yield under mild conditions. This green chemistry approach represents a significant improvement over traditional metal-catalyzed asymmetric reductions.

In terms of pharmacological applications, preclinical studies have shown that derivatives of 1690163-58-6 exhibit activity against multiple therapeutic targets. A recent Bioorganic & Medicinal Chemistry report (2024) highlighted its potential as a scaffold for developing antiviral agents, particularly against RNA viruses. The trifluoromethyl group appears to play a crucial role in enhancing membrane permeability and resistance to metabolic degradation.

Looking forward, the versatility of (1R)-2,2,2-trifluoro-1-(3-methoxypyridin-2-yl)ethan-1-ol suggests continued importance in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a chiral auxiliary in asymmetric synthesis. The compound's unique combination of structural features and demonstrated biological activity positions it as a valuable tool for future drug discovery efforts.